Cas no 2227912-47-0 (rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropylmethanamine)

Technical Introduction: rac-(1R,2R)-2-[4-(Difluoromethoxy)-2-fluorophenyl]cyclopropylmethanamine is a chiral cyclopropylamine derivative featuring a difluoromethoxy and fluorine-substituted aromatic ring. Its stereospecific (1R,2R) configuration and cyclopropane core contribute to structural rigidity, enhancing binding selectivity in potential pharmacological applications. The difluoromethoxy group improves metabolic stability and lipophilicity, while the fluorine substitution fine-tunes electronic properties. This compound is of interest in medicinal chemistry for its potential as a bioactive scaffold, particularly in CNS-targeting or enzyme modulation studies. Its well-defined stereochemistry and functional group arrangement make it a valuable intermediate for structure-activity relationship (SAR) investigations or asymmetric synthesis. Suitable for research in drug discovery and development.
rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropylmethanamine structure
2227912-47-0 structure
Product Name:rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropylmethanamine
CAS No:2227912-47-0
MF:C11H12F3NO
MW:231.214293479919
CID:6300458
PubChem ID:165974771
Update Time:2025-06-13

rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropylmethanamine
    • rac-[(1R,2R)-2-[4-(difluoromethoxy)-2-fluorophenyl]cyclopropyl]methanamine
    • EN300-1966814
    • 2227912-47-0
    • Inchi: 1S/C11H12F3NO/c12-10-4-7(16-11(13)14)1-2-8(10)9-3-6(9)5-15/h1-2,4,6,9,11H,3,5,15H2/t6-,9+/m0/s1
    • InChI Key: ULROTULCCHNEKF-IMTBSYHQSA-N
    • SMILES: FC1C=C(C=CC=1[C@@H]1C[C@H]1CN)OC(F)F

Computed Properties

  • Exact Mass: 231.08709849g/mol
  • Monoisotopic Mass: 231.08709849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.2Ų

rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropylmethanamine Pricemore >>

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Additional information on rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropylmethanamine

Comprehensive Analysis of rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropylmethanamine (CAS No. 2227912-47-0)

The compound rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropylmethanamine, identified by its CAS No. 2227912-47-0, represents a significant area of interest in modern pharmaceutical and chemical research. This molecule, characterized by its unique cyclopropylmethanamine backbone and difluoromethoxy and fluorophenyl substituents, has garnered attention due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its stereochemistry, as the (1R,2R) configuration may influence its biological activity and pharmacokinetic properties.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of difluoromethoxy and fluorophenyl groups in this compound aligns with current trends in medicinal chemistry, where fluorination is leveraged to improve drug-like properties. This molecule’s structural features make it a promising candidate for targeting central nervous system (CNS) disorders, a hot topic in pharmaceutical research. Given the rising prevalence of neurological conditions, compounds like rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropylmethanamine are being explored for their potential to cross the blood-brain barrier (BBB) and modulate neurotransmitter systems.

The synthesis and characterization of CAS No. 2227912-47-0 involve advanced techniques such as asymmetric catalysis and chiral resolution, which are critical for obtaining the desired (1R,2R) enantiomer. These methods are frequently discussed in academic and industrial settings, as enantiopure compounds often exhibit superior efficacy and safety profiles. The compound’s cyclopropyl ring is another focal point, as this motif is known to confer rigidity and stability to molecular structures, making it a valuable asset in drug design.

From a regulatory perspective, rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropylmethanamine is not classified as a hazardous or controlled substance, which facilitates its use in research and development. However, researchers must adhere to ethical guidelines and safety protocols when handling this compound. Its potential applications extend beyond pharmaceuticals, including agrochemicals and materials science, where fluorinated compounds are increasingly utilized for their unique properties.

In the context of AI-driven drug discovery, molecules like CAS No. 2227912-47-0 are often analyzed using machine learning algorithms to predict their biological activity and optimize their structures. This approach aligns with the growing interest in computational chemistry and high-throughput screening, which are revolutionizing the way new compounds are identified and developed. The integration of these technologies underscores the importance of rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropylmethanamine in contemporary scientific discourse.

In summary, rac-(1R,2R)-2-4-(difluoromethoxy)-2-fluorophenylcyclopropylmethanamine (CAS No. 2227912-47-0) is a compound of significant scientific and industrial relevance. Its structural complexity, combined with the growing demand for fluorinated pharmaceuticals, positions it as a key player in the future of drug development. As research continues to uncover its full potential, this molecule is likely to remain at the forefront of innovation in chemistry and medicine.

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